Cas no 63485-22-3 (1H-Isoindole-1,3(2H)-dione, hexahydro-4-methyl-)

• Product name: 1H-Isoindole-1,3(2H)-dione, hexahydro-4-methyl-
• CAS No: 63485-22-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 1659250

1H-Isoindole-1,3(2H)-dione, hexahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, hexahydro-4-methyl-

• Inchi： 1S/C9H13NO2/c1-5-3-2-4-6-7(5)9(12)10-8(6)11/h5-7H,2-4H2,1H3,(H,10,11,12)
• InChI Key： TWGUHSSRHAFSTB-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(C(C)CCC2)C(=O)N1

Computed Properties

• Exact Mass: 167.09469

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 327.6±11.0 °C(Predicted)
• PSA: 46.17
• pka: 11.99±0.40(Predicted)